Cas no 1353085-67-2 ((S)-3-Morpholinecarboxylic Acid 1,1-Dimethylethyl Ester)

(S)-3-Morpholinecarboxylic Acid 1,1-Dimethylethyl Ester is a chiral morpholine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl ester group enhances stability, facilitating handling and storage, while the morpholine ring contributes to its versatility in constructing complex molecular frameworks. The stereospecific (S)-configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis. This compound is particularly useful in peptide coupling reactions and as a building block for bioactive molecules. Its well-defined structure and consistent purity make it a reliable choice for research and industrial processes requiring precise chirality control.
(S)-3-Morpholinecarboxylic Acid 1,1-Dimethylethyl Ester structure
1353085-67-2 structure
Product Name:(S)-3-Morpholinecarboxylic Acid 1,1-Dimethylethyl Ester
CAS No:1353085-67-2
MF:C9H17NO3
MW:187.236182928085
CID:1059213
Update Time:2025-06-08

(S)-3-Morpholinecarboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Morpholinecarboxylic Acid 1,1-Dimethylethyl Ester
    • (S)-3-Morpholinecarb
    • (S)-tert-Butyl morpholine-3-carboxylate
    • Inchi: 1S/C9H17NO3/c1-9(2,3)13-8(11)7-6-12-5-4-10-7/h7,10H,4-6H2,1-3H3/t7-/m0/s1
    • InChI Key: QTJBNPAWSNUZIC-ZETCQYMHSA-N
    • SMILES: O(C([C@@H]1COCCN1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Topological Polar Surface Area: 47.6

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 245.7±30.0 °C at 760 mmHg
  • Flash Point: 102.4±24.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(S)-3-Morpholinecarboxylic Acid 1,1-Dimethylethyl Ester Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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M723720-250mg
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